molecular formula C6H5IO2S B8445929 4-Iodo-benzenesulfinic acid

4-Iodo-benzenesulfinic acid

Cat. No.: B8445929
M. Wt: 268.07 g/mol
InChI Key: UYTWXYBJKWIFSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Iodo-benzenesulfinic acid is a useful research compound. Its molecular formula is C6H5IO2S and its molecular weight is 268.07 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H5IO2S

Molecular Weight

268.07 g/mol

IUPAC Name

4-iodobenzenesulfinic acid

InChI

InChI=1S/C6H5IO2S/c7-5-1-3-6(4-2-5)10(8)9/h1-4H,(H,8,9)

InChI Key

UYTWXYBJKWIFSB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1S(=O)O)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of sodium carbonate (9.4 g, 74.375 mmol) in water (30 mL, 10 v/w) was dropwise added to a solution of 4-iodo-benzenesulfonyl chloride (3 g, 9.917 mmol) in 1,4-dioxane (15 mL, 5 v/w) at room temperature, followed by stirring at room temperature for 30 min. Then, 1N aqueous sodium hydroxide was dropwise added thereto so as to adjust the pH of the reaction mixture to 14, followed by stirring at room temperature for 12 hours. The reaction mixture was cooled to 0° C., and conc. H2SO4 solution was dropwise to adjust the pH of the reaction mixture to 1. The reaction mixture was extracted three times with ethyl acetate, and the organic layer thus obtained was washed with water. The washed layer was dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to obtain the title compound (2.5 g).
Quantity
9.4 g
Type
reactant
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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